Cas no 851805-89-5 (1-(thiophene-2-carbonyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(thiophene-2-carbonyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851805-89-5
• MF: C₁₆H₁₃F₃N₂OS₂
• MW: 370.4124314785
• CID: 6435839
• PubChem ID: 4182401
• Update Time: 2025-10-28

1-(thiophene-2-carbonyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(thiophene-2-carbonyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• 851805-89-5
• F0630-1376
• AB00684704-01
• thiophen-2-yl-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 1-(thiophene-2-carbonyl)-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• EU-0026263
• AKOS024589249
• CCG-276820
• thiophen-2-yl(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, [4,5-dihydro-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1H-imidazol-1-yl]-2-thienyl-

• Inchi： 1S/C16H13F3N2OS2/c17-16(18,19)12-4-1-3-11(9-12)10-24-15-20-6-7-21(15)14(22)13-5-2-8-23-13/h1-5,8-9H,6-7,10H2
• InChI Key： HNWAKCMYBRHEEJ-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(C(F)(F)F)=C2)=NCC1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 370.04213988g/mol
• Monoisotopic Mass: 370.04213988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 451.6±55.0 °C(Predicted)
• pka: 1.50±0.60(Predicted)

Additional information on 1-(thiophene-2-carbonyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(Thiophene-2-carbonyl)-2-({3-(Trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-89-5)

1-(Thiophene-2-carbonyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-89-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophene ring, a trifluoromethylphenyl group, and a dihydroimidazole core, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the CF3 group in this compound aligns with modern medicinal chemistry trends, where fluorinated molecules are prioritized for their improved pharmacokinetic properties. Additionally, the thiophene moiety is known for its electron-rich nature, which contributes to the compound’s reactivity in cross-coupling reactions—a hot topic in synthetic organic chemistry.

The compound’s sulfanyl linkage further expands its utility, as sulfur-containing groups are often pivotal in modulating enzyme inhibition and receptor binding. This characteristic has led to explorations of its role in developing kinase inhibitors and GPCR modulators, areas of high interest in oncology and CNS drug development. A growing body of literature also highlights its potential in crop protection chemicals, where heterocycles like imidazoles exhibit herbicidal and fungicidal activities.

From a synthetic perspective, CAS No. 851805-89-5 is frequently discussed in the context of green chemistry and atom-economical reactions. Researchers are optimizing its production using catalytic methods to reduce waste, a trend reflecting broader industry shifts toward sustainability. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions, addressing the rising demand for in silico drug design tools in academic and industrial labs.

Given its structural complexity, the compound is also a subject of patent analyses and IP landscape reviews, particularly in relation to small-molecule therapeutics. Its combination of aromatic and aliphatic features makes it a candidate for high-throughput screening libraries, a key focus for biotech firms aiming to accelerate lead identification. Furthermore, its stability under physiological conditions has prompted investigations into its use as a probe molecule in diagnostic assays.

In summary, 1-(thiophene-2-carbonyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole represents a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical innovation, and sustainable synthesis ensures its continued prominence in scientific discourse. As interdisciplinary research evolves, this molecule is poised to play a pivotal role in addressing challenges across life sciences and materials engineering.